Cas no 89317-77-1 (Butanedioic acid, (1,1-dimethylethoxy)-, diethyl ester)
89317-77-1 structure
Product Name:Butanedioic acid, (1,1-dimethylethoxy)-, diethyl ester
CAS No:89317-77-1
MF:C12H22O5
MW:246.300084590912
CID:604321
PubChem ID:13198663
Update Time:2025-04-19
Butanedioic acid, (1,1-dimethylethoxy)-, diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanedioic acid, (1,1-dimethylethoxy)-, diethyl ester
- diethyl 2-[(2-methylpropan-2-yl)oxy]butanedioate
- DTXSID30526728
- Diethyl 2-tert-butoxybutanedioate
- 89317-77-1
-
- Inchi: 1S/C12H22O5/c1-6-15-10(13)8-9(11(14)16-7-2)17-12(3,4)5/h9H,6-8H2,1-5H3
- InChI Key: OCDCUDLTLYTFNP-UHFFFAOYSA-N
- SMILES: O(C(C(=O)OCC)CC(=O)OCC)C(C)(C)C
Computed Properties
- Exact Mass: 246.14672380g/mol
- Monoisotopic Mass: 246.14672380g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 9
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 61.8Ų
Butanedioic acid, (1,1-dimethylethoxy)-, diethyl ester Related Literature
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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